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Compound of Interest

Compound Name: Tefzel

Cat. No.: B1215275 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

stress cracking in Tefzel® (ETFE) components under load.

Troubleshooting Guide
Q1: I am observing cracks in my Tefzel® tubing/fittings. How can I determine the cause?

Cracking in Tefzel® components under load is often attributed to Environmental Stress

Cracking (ESC). This phenomenon occurs from the combined action of tensile stress and a

sensitizing chemical agent.[1] To diagnose the issue, follow this troubleshooting workflow:
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Start: Crack Observed in Tefzel® Component

1. Assess Mechanical Stress
- Over-tightened fittings?
- High internal pressure?

- Component under tension/bending?

2. Identify Chemical Exposure
- Aggressive solvents?

- Cleaning agents?
- High concentrations of acids/bases?

3. Evaluate Operating Temperature
- Exceeding recommended limits?

4. Verify Tefzel® Grade
- Is the grade suitable for the application?

Conclusion:
Identify primary cause(s) and implement corrective actions.
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Experimental Workflow: Bent Strip ESCR Test (ISO 22088-3)

1. Prepare and
Condition Specimens

2. Apply Strain
(Bend over form)

3. Expose to
Chemical Reagent

4. Incubate at
Constant Temperature

5. Periodically Inspect
for Cracks

6. Analyze Time
to Failure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Addressing Stress Cracking
in Tefzel® Components]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215275#addressing-stress-cracking-in-tefzel-
components-under-load]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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